1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol

Specification

• CAS No.: 2098079-02-6
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol
• IUPAC Name: 1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol
• Standard InChI: InChI=1S/C11H13N3OS/c15-8-3-2-6-14(7-8)11-13-9-4-1-5-12-10(9)16-11/h1,4-5,8,15H,2-3,6-7H2
• Standard InChI Key: SCZXDZNHUBXHGD-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C2=NC3=C(S2)N=CC=C3)O
• Canonical SMILES: C1CC(CN(C1)C2=NC3=C(S2)N=CC=C3)O

Introduction

Chemical Identity and Structural Properties

1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol is a heterocyclic compound featuring a thiazolo[5,4-b]pyridine core linked to a piperidin-3-ol moiety. The compound demonstrates characteristic structural features that contribute to its chemical behavior and potential biological activities.

Basic Identification Parameters

The compound is uniquely identified through several standard chemical identifiers as presented in Table 1:

Parameter	Value
Chemical Name	1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol
CAS Registry Number	2098079-02-6
Molecular Formula	C₁₁H₁₃N₃OS
Molecular Weight	235.31 g/mol
Chemical Structure	Thiazolo[5,4-b]pyridine core with piperidin-3-ol substituent

Table 1: Basic identification parameters of 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol

The molecular structure features a thiazolo[5,4-b]pyridine scaffold with a piperidin-3-ol substituent attached at the 2-position of the thiazole ring. This structural arrangement confers specific chemical characteristics and potential biological activity to the compound.

Physical and Chemical Properties

The available data on the physical and chemical properties of 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol is limited, with several key parameters yet to be experimentally determined and reported in the scientific literature.

Documented Physical Properties

Available physical property data for the compound are summarized in Table 2:

Property	Value	Status
Physical State	Not specified	Not available
Density	Not determined	Not available
Melting Point	Not determined	Not available
Boiling Point	Not determined	Not available
Flash Point	Not determined	Not available
Solubility	Not specified	Not available

Table 2: Physical properties of 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol

The absence of experimentally determined values for these physical properties indicates areas requiring further research and characterization for this compound.

Structural Relationship to Similar Compounds

The compound shares structural similarities with other thiazolo[5,4-b]pyridine derivatives that have been more extensively studied and characterized. One closely related compound is (1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-yl)methanol (CAS: 2098079-06-0), which differs by having a hydroxymethyl group rather than a hydroxyl group at the 3-position of the piperidine ring.

Comparative Analysis with Related Compounds

Table 3 presents a comparison between 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol and its close structural analog:

Parameter	1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol	(1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-yl)methanol
CAS Number	2098079-02-6	2098079-06-0
Molecular Formula	C₁₁H₁₃N₃OS	C₁₂H₁₅N₃OS
Molecular Weight	235.31 g/mol	249.33 g/mol
Structural Difference	Hydroxyl group at 3-position of piperidine	Hydroxymethyl group at 3-position of piperidine

Table 3: Comparative analysis of 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol and its structural analog

The additional carbon atom in the hydroxymethyl derivative alters the molecular weight and potentially influences the physicochemical properties and biological activity profile of the compound.

Research Status and Knowledge Gaps

Current research on 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol appears to be in preliminary stages, with significant knowledge gaps that present opportunities for further investigation.

Critical Knowledge Gaps

Several important aspects of this compound remain to be elucidated:

• Complete Physical Property Profile: Basic physical properties such as melting point, boiling point, solubility parameters, and stability characteristics need to be experimentally determined

• Specific Synthetic Routes: Optimized and validated synthetic methodologies specifically for 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol need to be developed and documented

• Biological Activity Profile: Comprehensive screening for potential biological activities, including enzyme inhibition, receptor binding, and cellular effects

• Structure-Activity Relationships: Systematic study of how structural modifications to the basic scaffold influence physicochemical properties and biological activities

• Analytical Methods: Development and validation of specific analytical methods for the detection, quantification, and quality control of this compound